Cas no 1000576-41-9 (5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (3-fluorophenyl)amide)

• Product Name: 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (3-fluorophenyl)amide
• CAS No: 1000576-41-9
• MF: C₁₁H₅Cl₂FN₄O₂S₂
• MW: 379.217400312424
• CID: 3157642
• PubChem ID: 26598882
• Update Time: 2025-08-05

5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (3-fluorophenyl)amide Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (3-fluorophenyl)amide
• 1000576-41-9
• 5,7-Dichloro-N-(3-fluorophenyl)thiazolo[4,5-d]pyrimidine-2-sulfonamide

• MDL： MFCD09877987
• Inchi： 1S/C11H5Cl2FN4O2S2/c12-8-7-9(16-10(13)15-8)17-11(21-7)22(19,20)18-6-3-1-2-5(14)4-6/h1-4,18H
• InChI Key： XJCPXOTZRUPZBJ-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(N=1)Cl)N=C(S2)S(NC1C=CC=C(C=1)F)(=O)=O

Computed Properties

• Exact Mass: 377.9215013Da
• Monoisotopic Mass: 377.9215013Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides